1-{[1-(4-methylbenzoyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine

• IUPAC Name: [1-(4-methylbenzoyl)piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C24H29N3O2/c1-19-7-9-20(10-8-19)23(28)26-13-11-21(12-14-26)24(29)27-17-15-25(16-18-27)22-5-3-2-4-6-22/h2-10,21H,11-18H2,1H3
• InChI Key: NHTCZPROEOWDLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCC(CC2)C(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H29N3O2
• Molecular Weight: 391.5 g/mol

Description

1-{[1-(4-methylbenzoyl)-4-piperidinyl]carbonyl}-4-phenylpiperazine, commonly known as MPZP, is a piperazine derivative that has been synthesized and studied for its potential use in various scientific applications. This compound has been found to exhibit interesting biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of MPZP is not fully understood, but it is believed to act as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. It has also been found to interact with various neurotransmitter receptors, including dopamine and serotonin receptors.
Biochemical and Physiological Effects
MPZP has been found to exhibit interesting biochemical and physiological effects, including the ability to increase the release of dopamine and serotonin in the brain. It has also been found to have analgesic and anesthetic properties, and to exhibit neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using MPZP in lab experiments is its ability to modulate the GABAergic system, which is involved in many physiological processes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several potential future directions for research involving MPZP. One area of interest is its potential use as a therapeutic agent for the treatment of neurological disorders. Another area of interest is its potential use as an analgesic or anesthetic agent. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of MPZP involves several steps, starting with the reaction of 4-methylbenzoyl chloride with piperidine to form 1-(4-methylbenzoyl)piperidine. This intermediate is then reacted with phenylhydrazine to form 1-(4-methylbenzoyl)-4-phenylpiperazine. Finally, this compound is reacted with phosgene to form MPZP.

Scientific Research Applications

MPZP has been studied for its potential use in various scientific applications, including as a potential therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use as an analgesic and anesthetic agent.